Cas no 436805-11-7 (5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole)

5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole structure
436805-11-7 structure
Product Name:5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
CAS No:436805-11-7
MF:C8H9BrN4O
MW:257.087260007858
CID:4714248
Update Time:2023-08-16

5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
    • LJMSDVXOHMUVNQ-UHFFFAOYSA-N
    • 5-(2-bromo-3, 5-dimethyl-3h-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
    • 5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
    • Inchi: 1S/C8H9BrN4O/c1-4-6(13(3)8(9)10-4)7-11-5(2)12-14-7/h1-3H3
    • InChI Key: LJMSDVXOHMUVNQ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C)=C(C2=NC(C)=NO2)N1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Topological Polar Surface Area: 56.7
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